Cas no 4261-06-7 (N-Benzyl-7H-purin-6-amine)
N-Benzyl-7H-purin-6-amine structure
Product Name:N-Benzyl-7H-purin-6-amine
CAS No:4261-06-7
MF:C12H11N5
MW:227.241782426834
CID:325140
Update Time:2023-08-02
N-Benzyl-7H-purin-6-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purin-6-amine-8-14C,N-(phenylmethyl)- (9CI)
- 6-BENZYLAMINOPURINE-8-14C
- N-Benzyl-7H-purin-6-amine
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- Inchi: 1S/C12H11N5/c1-2-4-9(5-3-1)6-13-11-10-12(15-7-14-10)17-8-16-11/h1-5,7-8H,6H2,(H2,13,14,15,16,17)/i7+2
- InChI Key: NWBJYWHLCVSVIJ-WGGUOBTBSA-N
- SMILES: N(C1=C2C(=NC=N1)N=[14CH]N2)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 227.105
- Monoisotopic Mass: 227.105
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 66.5
Experimental Properties
- Flash Point: 14 °C
N-Benzyl-7H-purin-6-amine Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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